Cas no 162046-58-4 (4-(t-Butoxycarbonyl)aminomethylcyclohexanecarboxylic Acid)

• Product Name: 4-(t-Butoxycarbonyl)aminomethylcyclohexanecarboxylic Acid
• CAS No: 162046-58-4
• MF: C₁₃H₂₃NO₄
• MW: 257.3260242939
• MDL: MFCD01862289
• CID: 137224
• PubChem ID: 736918
• Update Time: 2025-06-14

4-(t-Butoxycarbonyl)aminomethylcyclohexanecarboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 4-(((tert-Butoxycarbonyl)amino)methyl)cyclohexanecarboxylic acid
• 4-(tert-Butoxycarbonylaminomethyl)cyclohexanecarboxylic Acid (cis- and trans- mixture)
• 4-(([(tert-Butoxy)carbonyl]amino)methyl)-cyclohexane-1-carboxylic acid
• 4-(tert-Butoxycarbonylaminomethyl)cyclohexanecarboxylic Acid
• BOC-(4-AMINOMETHYL)-CYCLOHEXANE-CARBOXYLIC ACID
• Boc-4-Amc-OH
• boc-tranexamic acid
• Cyclohexanecarboxylicacid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• 4-(Boc-aminomethyl)cyclohexanecarboxylic Acid
• BOC-AMC-OH
• IFLAB-BB F2108-0060
• 4-(Boc-aminomethyl)cyclohexanecarboxylic Acid (cis- and trans- mixture)
• BUTTPARK 52\04-68
• TRANS-4-(T-BUTYLOXYCARBONYLAMINOMETHYL)-CYCLOHEXANOIC ACID
• TRANS-4-(TERT-BUTYLOXYCARBONYLAMINOMETHYL)-CYCLOHEXANOIC ACID
• 4-[[(t-Butoxycarbonyl)amino]methyl]cyclohexanecarboxylic Acid
• (Tert-Butoxy)Carbonyl 4-Amc-OH (cis
• trans-4-(tert-Butoxycarbonylaminomethyl)cyclohexanecarboxylic Acid
• trans-4-N-Boc-Aminomethyl-cyclohexanecarboxylic acid
• 4-({[(tert-butoxy)carbonyl]amino}methyl)cyclohexane-1-carboxylic acid
• trans-4-(((tert-Butoxycarbonyl)amino)methyl)cyclohexanecarboxylic acid
• trans-4-[(Boc-amino)methyl]cyclohexanecarboxylic Acid
• trans-4-{[(tert-butoxycarbonyl)amino]methyl}cyclohex
• (Tert-Butoxy)Carbonyl 4-Amc-OH (cis/trans-mixture)
• Boc-4-aminomethylcyclohexane carboxylic acid≥ 98% (NMR)
• trans-N-(t-butoxycarbonyl)-4-(aminomethyl)cyclohexylcarboxylic acid
• (1s,4s)-4-({[(tert-butoxy)carbonyl]amino}methyl)cyclohexane-1-carboxylic acid
• N-(tert-butoxycarbonyl)-trans-4-(aminomethyl )-1-cyclohexanecarboxylic acid
• SCHEMBL353639
• trans-4-(tert-Butoxycarbonylamino-methyl)-cyclohexanecarboxylic acid
• trans-4-{[(t-butoxycarbonyl) amino]methyl}cyclohexanecarboxylic acid
• AKOS001064296
• trans-4-(tert.-butyloxycarbonylaminomethyl)cyclohexanecarboxylic acid
• 4-(([(TERT-BUTOXY)CARBONYL]AMINO)METHYL)CYCLOHEXANE-1-CARBOXYLIC ACID
• 162046-58-4
• AZEKNJGFCSHZID-UHFFFAOYSA-N
• MFCD01862289
• 4-[[(tert-butoxycarbonyl)amino]methyl] cyclohexanecarboxylic acid
• Cyclohexanecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-
• Z56887262
• trans-4-(t-butyloxycarbonyl)aminomethylcyclohexylcarboxylic acid
• FT-0679721
• trans-4- (tert-Butoxycarbonylamino-methyl)-cyclohexanecarboxylic acid
• cis-4-{[(tert-butoxycarbonyl)amino]methyl}-cyclohexanecarboxylic acid
• A934958
• AKOS005175122
• trans-4-{[(tert-butoxy)carbonylamino]methyl}cyclohexanecarboxylic acid
• F31156
• Oprea1_341039
• (1r,4r)-4-(((tert-butoxycarbonyl)amino)methyl)cyclohexanecarboxylic acid
• trans-4-(tert-butoxycarbonylamino-methyl)-cyclohexane-carboxylic acid
• 4-[[(tert-butoxycarbonyl)amino]methyl]cyclohexanecarboxylic acid
• Trans-4-(t-butoxycarbonylaminomethyl)cyclohexanecarboxylic acid
• AKOS032957128
• cis-(1,1-Dimethylethoxy)carbonyl Tranexamic Acid
• trans-4 (tert-Butoxycarbonylamino-methyl)-cyclohexanecarboxylic acid
• trans-4-{[(tert-butoxy)carbonylamino]methyl}cyclohexane carboxylic acid
• SCHEMBL353652
• trans-4-(tert.-butoxycarbonylaminomethyl) cyclohexanecarboxylic acid
• 847416-70-0
• trans-4-(tert-butoxycarbonylamino-methyl)cyclohexanecarboxylic acid
• trans-4-(t-butoxycarbonyl)aminomethylcyclohexylcarboxylic acid
• cis-4-{[(tert-butoxycarbonyl)amino]methyl}cyclohexanecarboxylic acid
• trans-4-[(tert-Butoxyformamido)methyl]cyclohexanecarboxylic acid
• AC-29648
• (1r,4r)-4-(((tert-butoxycarbonyl)amino)methyl)cyclohexane-1-carboxylic acid;Boc-(4-aminomethyl)cyclohexane carboxylic acid; trans-4-(tert-Butoxycarbonylaminomethyl)cyclohexanecarboxylic acid;TRANS-4-N-BOC-AMINOMETHYL-CYCLOHEXANECARBOXYLIC ACID
• 4-[[(tert-butoxycarbonyl)-amino]methyl]cyclohexanecarboxylic acid
• cyclohexanecarboxylic acid, 4-[[[(1,1-dimethylethoxy)carbonyl]amino]methyl]-, trans-
• trans-4-(t-butoxycarbonylaminomethyl)cyclohexyl carboxylic acid
• Cis-(4-BOC-Aminomethyl)-cyclohexyl carboxylic acid
• Trans-4-(t-butyloxycarbonylaminomethyl)cyclohexanecarboxylic acid
• N-Boc-trans-4-(aminomethyl)cyclohexanecarboxylic acid
• Boc-trans-4-(aminomethyl)-cyclohexane-1-carboxylic acid
• trans-4-{[(tert-butoxycarbonyl)amino]methyl}cyclohexanecarboxylic acid
• 4-(((tert-Butoxycarbonyl)amino)methyl)cyclohexane-1-carboxylic acid
• FT-0752291
• cis-4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]cyclohexanecarboxylic acid
• Boc-(4-aminomethyl)cyclohexane carboxylic acid;trans-4-(Boc-aminomethyl)cyclohexanecarboxylic Acid
• CS-0127908
• Trans-4-(t-butoxycarbonylamino-methyl)cyclohexanecarboxylic acid
• trans-4-(tert-butoxycarbonylamino-methyl)-cyclo-hexanecarboxylic acid
• SCHEMBL5006161
• A883020
• 4-(tert-Butoxycarbonylamino-methyl)-cyclohexanecarboxylic acid
• Boc-trans-4-(aminomethyl)cyclohexanecarboxylic acid
• 4-[[(2-methylpropan-2-yl)oxycarbonylamino]methyl]cyclohexane-1-carboxylic Acid
• DTXSID601347564
• CS-0127783
• 4-((BOC-amino)methyl)cyclohexanecarboxylic acid
• cis,trans-(1,1-Dimethylethoxy)carbonylTranexamicAcid-13C2,15N
• FT-0667444
• AZEKNJGFCSHZID-AOOOYVTPSA-N
• 4-[[(tert-butoxycarbonyl)-amino]methyl]-cyclohexanecarboxylic acid
• B3253
• trans-4-tert-Butyloxycarbonylaminomethylcyclohexanecarboxylic Acid
• 4-[(Boc-amino)methyl]cyclohexanecarboxylic Acid
• trans-4-[({[(2-methyl-2-propanyl)oxy]carbonyl}amino)methyl]cyclohexanecarboxylic acid
• BS-4733
• cis-4-(((tert-Butoxycarbonyl)amino)methyl)cyclohexane-1-carboxylic acid
• trans-4-(Boc-aminomethyl)cyclohexanecarboxylic Acid
• 27687-14-5
• CBA68714
• AB86500
• cis-4-(((tert-Butoxycarbonyl)amino)methyl)cyclohexanecarboxylic acid
• Trans-4-tert-butyloxycarbonylaminomethylcyclohexane carboxylic acid
• trans-4-(t-butoxycarbonylaminomethyl)cyclohexylcarboxylic acid
• trans-4-{[(tert-butoxycarbonyl)-amino]methyl}cyclohexanecarboxylic acid
• EN300-99589
• MFCD00673773
• A1-50247
• AZEKNJGFCSHZID-MGCOHNPYSA-N
• AS-37069
• CS-M2057
• trans-4-(tert.-butyloxycarbonylaminomethyl) cyclohexanecarboxylic acid
• EN300-157668
• SY042490
• B3251
• Oprea1_175352
• SCHEMBL9885629
• D85968
• SY056643
• 4-[[(tert-butoxycarbonyl)-amino]methyl] cyclohexanecarboxylic acid
• trans-Boc-tranexamic acid
• A848421
• 4-((tert-butoxycarbonylamino)methyl)cyclohexanecarboxylic acid
• SCHEMBL9885051
• (1r,4r)-4-({[(tert-butoxy)carbonyl]amino}methyl)cyclohexane-1-carboxylic acid
• Boc-trans-4-Amc-OH
• 4-{[(TERT-BUTOXYCARBONYL)AMINO]METHYL}CYCLOHEXANE-1-CARBOXYLIC ACID
• CHEMBL5308331
• 7-Methyl-2-(4-morpholinyl)-9-[1-(phenylamino)ethyl]-4H-pyrido[1,2-a]pyrimidin-4-one; 7-Methyl-2-(morpholin-4-yl)-9-[1-(phenylamino)ethyl]pyrido[1,2-a]pyrimidin-4-one
• ALBB-015792
• (1r,4r)-4-{[(tert-butoxycarbonyl)amino]methyl}cyclohexane-1-carboxylic acid
• cis-4-[[[(1,1-Dimethylethoxy)carbonyl]amino]methyl]-cyclohexanecarboxylic Acid
• STK716513
• BBL028866
• DB-102125
• Boc-4-Amc-OH(cis/trans mixture)
• 4-[(Boc-amino)methyl]cyclohexane-1-carboxylic Acid
• DB-012915
• 4-(t-Butoxycarbonyl)aminomethylcyclohexanecarboxylic Acid

• MDL： MFCD01862289
• Inchi： 1S/C13H23NO4/c1-13(2,3)18-12(17)14-8-9-4-6-10(7-5-9)11(15)16/h9-10H,4-8H2,1-3H3,(H,14,17)(H,15,16)
• InChI Key： AZEKNJGFCSHZID-UHFFFAOYSA-N
• SMILES： OC(C1CCC(CNC(=O)OC(C)(C)C)CC1)=O

Computed Properties

• Exact Mass: 257.16300
• Monoisotopic Mass: 257.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 75.6
• XLogP3: 1.9

Experimental Properties

• Melting Point: 135-138°C
• PSA: 75.63000
• LogP: 2.79300

4-(t-Butoxycarbonyl)aminomethylcyclohexanecarboxylic Acid Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Acids/Esters

Additional information on 4-(t-Butoxycarbonyl)aminomethylcyclohexanecarboxylic Acid

Comprehensive Overview of 4-(t-Butoxycarbonyl)aminomethylcyclohexanecarboxylic Acid (CAS No. 162046-58-4)

4-(t-Butoxycarbonyl)aminomethylcyclohexanecarboxylic Acid (CAS No. 162046-58-4) is a versatile cyclohexane derivative widely used in pharmaceutical synthesis, peptide chemistry, and material science. This compound, often abbreviated as Boc-AMCHA, features a tert-butoxycarbonyl (Boc) protecting group and a carboxylic acid functionality, making it a critical intermediate for constructing complex molecules. Its unique structure enables applications in drug discovery, particularly in the development of peptide-based therapeutics and small-molecule inhibitors.

The growing demand for Boc-protected amino acids like 4-(t-Butoxycarbonyl)aminomethylcyclohexanecarboxylic Acid is driven by advancements in bioconjugation techniques and targeted drug delivery systems. Researchers frequently search for "Boc-AMCHA solubility," "Boc-protecting group removal," or "cyclohexane carboxylic acid derivatives" to optimize synthetic protocols. This compound’s stability under mild conditions and compatibility with solid-phase peptide synthesis (SPPS) further enhance its utility in modern organic chemistry.

In the context of green chemistry, 162046-58-4 aligns with the trend toward sustainable synthesis. Its role in reducing side reactions and improving yield efficiency resonates with queries like "eco-friendly Boc deprotection" or "high-purity cyclohexane intermediates." Additionally, the rise of AI-driven molecular design has increased interest in Boc-AMCHA as a building block for machine-learning-optimized compounds, addressing searches such as "computational chemistry for Boc derivatives."

From a commercial perspective, 4-(t-Butoxycarbonyl)aminomethylcyclohexanecarboxylic Acid is supplied by leading fine chemical manufacturers with stringent quality controls, ensuring compliance with GMP standards. FAQs like "Boc-AMCHA storage conditions" or "scaling up Boc-protected synthesis" reflect user concerns about practical handling. Its compatibility with NMR and HPLC analysis also makes it a preferred choice for analytical method development.

Looking ahead, the compound’s adaptability in biodegradable polymers and covalent organic frameworks (COFs) positions it at the forefront of material innovation. Searches for "Boc-AMCHA in smart materials" or "cyclohexane-based linkers" underscore its expanding applications beyond traditional chemistry. With rigorous research and evolving industrial needs, CAS No. 162046-58-4 remains a cornerstone in both academic and industrial settings.